Cas no 75676-44-7 (1,1,4,4-Tetrafluorocyclohexane)

• Product Name: 1,1,4,4-Tetrafluorocyclohexane
• CAS No: 75676-44-7
• MF: C₆H₈F₄
• MW: 156.121335983276
• MDL: MFCD30487468
• CID: 5232481
• PubChem ID: 5259934
• Update Time: 2026-03-07

1,1,4,4-Tetrafluorocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-Tetrafluorocyclohexane

• MDL： MFCD30487468
• Inchi： 1S/C6H8F4/c7-5(8)1-2-6(9,10)4-3-5/h1-4H2
• InChI Key： AATGIPNQTISYGA-UHFFFAOYSA-N
• SMILES： C1(F)(F)CCC(F)(F)CC1

Computed Properties

• Exact Mass: 156.05621290g/mol
• Monoisotopic Mass: 156.05621290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1,1,4,4-Tetrafluorocyclohexane

Introduction to 1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7): Applications and Recent Research Developments

1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7) is a fluorinated cyclohexane derivative that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural and functional properties. This compound, characterized by its four fluorine atoms substituting at the 1, 1, 4, and 4 positions of the cyclohexane ring, exhibits distinct physicochemical characteristics that make it a valuable intermediate in various synthetic applications. The presence of fluorine atoms imparts enhanced stability, lipophilicity, and metabolic resistance, which are highly desirable attributes in drug development.

The molecular structure of 1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7) contributes to its versatility in chemical reactions. The tetrafluoro substitution pattern disrupts the traditional hydrogen bonding network of cyclohexane, leading to modifications in solubility profiles and reactivity. These properties have been leveraged in the synthesis of novel pharmaceuticals, where fluorinated compounds often exhibit improved pharmacokinetic profiles. For instance, the compound has been utilized as a building block in the development of antifungal agents and anti-inflammatory drugs, where its stability under physiological conditions is particularly beneficial.

Recent research has highlighted the role of 1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7) in advanced material science applications. Its ability to act as a solvent or co-solvent in high-performance polymers and resins has been explored due to its low reactivity and high thermal stability. Studies have demonstrated its efficacy in enhancing the mechanical strength and chemical resistance of polymer matrices when incorporated as a minor component. This application aligns with the growing demand for materials that can withstand extreme environmental conditions without degrading.

In the realm of catalysis, 1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7) has been investigated as a ligand or co-ligand in transition metal-catalyzed reactions. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of catalysts, thereby modulating reaction rates and selectivity. For example, palladium complexes incorporating this compound have shown promise in cross-coupling reactions essential for constructing complex organic molecules. Such findings underscore the compound's potential as a catalyst modifier in industrial-scale synthesis.

The pharmaceutical industry has also explored 1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7) as a key intermediate in the synthesis of protease inhibitors and kinase inhibitors. Fluorinated analogs of these compounds often exhibit improved binding affinities to target enzymes due to the hydrophobic interactions facilitated by fluorine atoms. Preclinical studies have indicated that derivatives of this compound demonstrate potent activity against various therapeutic targets while maintaining favorable safety profiles. This aligns with broader trends in medicinal chemistry where fluorination strategies are employed to optimize drug candidates.

Environmental considerations have also driven research into 1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7) as a greener solvent alternative. Traditional organic solvents often pose environmental hazards due to their volatility and persistence in ecosystems. The high boiling point and low vapor pressure of this compound make it an attractive option for replacing harmful solvents in industrial processes. Additionally, its biodegradability compared to some halogenated hydrocarbons has been assessed positively in preliminary studies.

The synthesis of 1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7) remains an area of active investigation due to its significance in multiple industries. Current methodologies focus on optimizing yield and purity while minimizing waste generation. Advances in catalytic processes have enabled more efficient production routes using less hazardous reagents. These improvements not only enhance economic viability but also align with sustainable chemistry principles by reducing environmental impact.

Future directions for research on 1,1,4,4-Tetrafluorocyclohexane (CAS No. 75676-44-7) include exploring its role in photodynamic therapy and nanotechnology applications. The compound's ability to interact with light-absorbing molecules suggests potential use as a photosensitizer or photosensitizer enhancer in medical treatments targeting cancer cells specifically. In nanotechnology，its incorporation into nanomaterial frameworks could improve stability and functionality for sensors or drug delivery systems.

In conclusion,1，1，4，4-Tetrafluorocyclohexane (CAS No．75676—44—7) is a multifaceted compound with broad applications across pharmaceuticals、materials science、catalysis、and environmental chemistry。The unique structural features imparted by four fluorine atoms make it an invaluable intermediate for synthesizing high-performance materials、efficient catalysts、and innovative drug candidates。Ongoing research continues to uncover new possibilities for this versatile molecule，underscoring its importance as both a scientific curiosity and an industrial asset．